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Compound of Interest

Compound Name: DS-9300

Cat. No.: B15583292 Get Quote

An In-depth Analysis for Researchers and Drug Development Professionals

DS-9300 is a highly potent and selective oral inhibitor of the histone acetyltransferases (HATs)

p300 (also known as EP300 or E1A binding protein p300) and CREB-binding protein (CBP).

These two proteins are critical transcriptional co-activators that play a central role in regulating

gene expression through the acetylation of histone and non-histone proteins. Dysregulation of

p300/CBP activity is implicated in various diseases, including cancer. This technical guide

provides a comprehensive overview of the downstream effects of DS-9300 treatment, focusing

on its mechanism of action, impact on cellular signaling pathways, and preclinical anti-tumor

activity.

Mechanism of Action: Inhibition of Histone
Acetyltransferase Activity
DS-9300 exerts its biological effects by directly inhibiting the catalytic HAT activity of p300 and

CBP.[1] This inhibition prevents the transfer of acetyl groups from acetyl-CoA to lysine residues

on histone tails, particularly histone H3 at lysine 27 (H3K27). The acetylation of H3K27 is a key

epigenetic mark associated with active gene transcription.

Biochemical and Cellular Potency
DS-9300 demonstrates potent inhibition of both p300 and CBP in biochemical assays and

effectively reduces H3K27 acetylation in cellular contexts.
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Target/Effect IC50 (nM) Cell Line

p300 HAT Activity 28 -

CBP HAT Activity 22 -

H3K27 Acetylation 50 VCaP

Table 1: In vitro and cellular inhibitory activity of DS-9300.[2]

Downstream Signaling Pathways Affected by DS-
9300
The inhibition of p300/CBP by DS-9300 leads to the modulation of multiple downstream

signaling pathways that are critical for cancer cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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